1-[2-[1-(Cyclopropylmethyl)imidazol-2-yl]-3,3-dimethylazetidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[2-[1-(cyclopropylmethyl)imidazol-2-yl]-3,3-dimethylazetidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C15H21N3O/c1-4-12(19)18-10-15(2,3)13(18)14-16-7-8-17(14)9-11-5-6-11/h4,7-8,11,13H,1,5-6,9-10H2,2-3H3
• InChI Key: JPPCVONWVNTQMD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1C2=NC=CN2CC3CC3)C(=O)C=C)C
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole derivatives can be prepared by the Mannich base technique using a Cu (II) catalyst. The Cu (phen)Cl 2 catalyst was found to be more effective than other methods.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific structure and the target they interact with. For example, some imidazole derivatives show antibacterial activity, while others may have antitumor or antiviral effects.

Future Directions

Imidazole derivatives have a broad range of chemical and biological properties, making them valuable in the development of new drugs. They are used in a variety of applications in pharmaceuticals, natural products, endogenous chemicals, and polymers. Therefore, the future research directions could involve exploring new synthetic routes, studying their mechanisms of action, and developing new imidazole-based drugs for various therapeutic applications.